molecular formula C7H6ClF3N2 B8367854 4-Pyridinamine, 2-chloro-N-methyl-5-(trifluoromethyl)-

4-Pyridinamine, 2-chloro-N-methyl-5-(trifluoromethyl)-

Cat. No. B8367854
M. Wt: 210.58 g/mol
InChI Key: NDYLJCOVZFSKKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Pyridinamine, 2-chloro-N-methyl-5-(trifluoromethyl)- is a useful research compound. Its molecular formula is C7H6ClF3N2 and its molecular weight is 210.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Pyridinamine, 2-chloro-N-methyl-5-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Pyridinamine, 2-chloro-N-methyl-5-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Pyridinamine, 2-chloro-N-methyl-5-(trifluoromethyl)-

Molecular Formula

C7H6ClF3N2

Molecular Weight

210.58 g/mol

IUPAC Name

2-chloro-N-methyl-5-(trifluoromethyl)pyridin-4-amine

InChI

InChI=1S/C7H6ClF3N2/c1-12-5-2-6(8)13-3-4(5)7(9,10)11/h2-3H,1H3,(H,12,13)

InChI Key

NDYLJCOVZFSKKQ-UHFFFAOYSA-N

Canonical SMILES

CNC1=CC(=NC=C1C(F)(F)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2 M Methylamine in MeOH (11.6 mL, 23.2 mmol) was added to 2-chloro-4-iodo-5-(trifluoromethyl)pyridine (357 mg, 1.16 mmol) and the mixture was heated in a microwave reactor at 130° C. for 1 hour. The mixture was concentrated in vacuo. Preparative thin-layer chromatography, eluting with 20% EtOAc:hexane, gave 2-chloro-N-methyl-5-(trifluoromethyl)pyridin-4-amine (77 mg, 0.363 mmol, 31% yield).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
11.6 mL
Type
reactant
Reaction Step One
Quantity
357 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.